3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one
Overview
Description
3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one, also known as MTPP, is a chemical compound that has gained attention in scientific research due to its potential applications in the fields of medicine, biochemistry, and pharmacology. MTPP is a synthetic compound that has been synthesized using various methods, and its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments, have been extensively studied.
Scientific Research Applications
Synthesis and Antimicrobial Activity
- 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one has been utilized in the synthesis of novel compounds with significant antimicrobial activity. This includes its use in creating derivatives with potential against various pathogens (Nagamani, Anjaiah, Praveen, & Jalapathi, 2018).
Anticancer Potential
- A phenolic compound structurally related to 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one, isolated from the wood of Millettia leucantha, has shown significant anticancer activity, specifically cytotoxicity against tumor cell lines. This highlights the potential use of related compounds in cancer research (Rayanil, Bunchornmaspan, & Tuntiwachwuttikul, 2011).
Chemical Structural Analysis
- The molecule has been a subject of study for its crystal and molecular structure, providing insights into its physical and chemical properties. This is essential for understanding its reactivity and potential applications in various fields (Kapoor, Gupta, Kant, Pandya, Lade, & Joshi, 2011).
Synthesis of Biologically Active Compounds
- The compound has been used in the synthesis of various biologically active derivatives, including those with antimicrobial and antiradical activity. This indicates its versatility as a precursor in pharmaceutical research (Čižmáriková, Markuliak, Habala, Valentová, & Bilková, 2020).
Green Chemistry Applications
- In green chemistry, derivatives of 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one have been synthesized using environmentally friendly methods. This contributes to sustainable practices in chemical synthesis (Kumar, Rāmānand, & Tadigoppula, 2017).
properties
IUPAC Name |
3-(4-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16O5/c1-21-12-5-2-10(3-6-12)4-7-13(18)16-14(19)8-11(17)9-15(16)20/h2-3,5-6,8-9,17,19-20H,4,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQNPVOBVGNGYHD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCC(=O)C2=C(C=C(C=C2O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16O5 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90997516 |
Source
|
| Record name | 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90997516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.29 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
CAS RN |
76172-68-4 |
Source
|
| Record name | 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=76172-68-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076172684 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3-(4-Methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90997516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-(4-methoxyphenyl)-1-(2,4,6-trihydroxyphenyl)propan-1-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.071.239 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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